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Compound of Interest

Compound Name: Sphaerobioside

Cat. No.: B600713 Get Quote

An In-depth Technical Guide to Sphaerobioside

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Sphaerobioside, a naturally occurring isoflavonoid glycoside. The information is

curated for researchers, scientists, and professionals in drug development who are interested

in the therapeutic potential and characteristics of this compound.

Chemical and Physical Properties
Sphaerobioside has been identified and isolated from the plant species Eriosema tuberosum.

Its fundamental properties have been characterized through various analytical techniques.
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Property Value Source

Molecular Formula C₂₇H₃₀O₁₄ PubChem

Molecular Weight 578.5 g/mol PubChem
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Tabulated Spectroscopic Data
Detailed spectroscopic data is essential for the unambiguous identification and characterization

of Sphaerobioside. The following tables summarize the key spectral features.

¹H-NMR Spectral Data

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J in Hz)

Assignment

Data not available in

public sources

¹³C-NMR Spectral Data
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Chemical Shift (δ) ppm Assignment

Data not available in public sources

UV-Visible and Infrared Spectroscopy Data

Technique Wavelength/Wavenumber Solvent/Medium

UV-Vis (λmax)
Data not available in public

sources

IR (νmax)
Data not available in public

sources

Experimental Protocols
The isolation and purification of Sphaerobioside from its natural source, Eriosema tuberosum,

is a critical first step for any further research. The following section outlines a general

experimental workflow based on common phytochemical practices.

Isolation of Sphaerobioside from Eriosema tuberosum
This protocol describes a typical procedure for the extraction and isolation of flavonoid

glycosides from plant material.
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Figure 1. General workflow for the isolation of Sphaerobioside.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b600713?utm_src=pdf-body-img
https://www.benchchem.com/product/b600713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Signaling Pathways
While Sphaerobioside belongs to the flavonoid class of compounds, which are known for a

wide range of biological activities, specific studies on its effects and associated signaling

pathways are not extensively documented in publicly available literature. Flavonoids, in

general, have been reported to exhibit antioxidant, anti-inflammatory, and anti-cancer

properties. The potential mechanisms of action often involve the modulation of key cellular

signaling pathways.

Potential Signaling Pathways for Flavonoids
The diagram below illustrates a generalized signaling pathway that is often implicated in the

anti-inflammatory effects of flavonoids. It is important to note that the specific interaction of

Sphaerobioside with these pathways has not yet been experimentally confirmed.
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Figure 2. Hypothesized anti-inflammatory signaling pathway for Sphaerobioside.
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Conclusion
Sphaerobioside is a flavonoid glycoside with a well-defined chemical structure. While its basic

chemical identifiers are established, a significant portion of its quantitative physical and

chemical properties, as well as its biological activity profile, remains to be fully elucidated in

accessible scientific literature. The provided experimental workflow and hypothesized signaling

pathway serve as a foundational guide for researchers aiming to investigate this compound

further. Future studies are warranted to uncover the full therapeutic potential of

Sphaerobioside.

To cite this document: BenchChem. [Physical and chemical properties of Sphaerobioside].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600713#physical-and-chemical-properties-of-
sphaerobioside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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